Cas no 2680827-94-3 ((2r,4s)-5-(prop-2-en-1-yloxy)carbonyl-5-azaspiro3.5nonane-2-carboxylic acid)

• Product Name: (2r,4s)-5-(prop-2-en-1-yloxy)carbonyl-5-azaspiro3.5nonane-2-carboxylic acid
• CAS No: 2680827-94-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5650095
• PubChem ID: 165907192
• Update Time: 2025-10-31

(2r,4s)-5-(prop-2-en-1-yloxy)carbonyl-5-azaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2r,4s)-5-[(prop-2-en-1-yloxy)carbonyl]-5-azaspiro[3.5]nonane-2-carboxylic acid
• EN300-28279413
• (2s,4r)-5-[(prop-2-en-1-yloxy)carbonyl]-5-azaspiro[3.5]nonane-2-carboxylic acid
• 2680827-94-3
• 2680847-85-0
• EN300-28279430
• (2r,4s)-5-(prop-2-en-1-yloxy)carbonyl-5-azaspiro3.5nonane-2-carboxylic acid

• Inchi： 1S/C13H19NO4/c1-2-7-18-12(17)14-6-4-3-5-13(14)8-10(9-13)11(15)16/h2,10H,1,3-9H2,(H,15,16)
• InChI Key： QPSUIPLYKUTSHZ-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CCCCN2C(=O)OCC=C)C1)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (2r,4s)-5-(prop-2-en-1-yloxy)carbonyl-5-azaspiro3.5nonane-2-carboxylic acid

Introduction to (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic Acid (CAS No. 2680827-94-3)

(2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2680827-94-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azaspiro compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the prop-2-en-1-yloxy substituent and the azaspiro[3.5]nonane core, make it a promising candidate for further investigation.

The chemical structure of (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid is characterized by a spirocyclic framework with a central nitrogen atom and a carboxylic acid group. The presence of the prop-2-en-1-yloxy substituent adds complexity and potential reactivity to the molecule, which can influence its pharmacological properties. Recent studies have shown that azaspiro compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In the context of medicinal chemistry, the design and synthesis of compounds like (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid are driven by the need to develop new therapeutic agents with improved efficacy and reduced side effects. The spirocyclic structure provides a rigid scaffold that can enhance the binding affinity to specific biological targets, such as enzymes or receptors. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding.

The synthesis of (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid typically involves multi-step reactions, including ring formation, functional group introduction, and stereochemical control. Advanced synthetic methods, such as transition metal-catalyzed reactions and chiral auxiliaries, are often employed to achieve high yields and enantiomeric purity. Recent advancements in synthetic chemistry have enabled the efficient production of this compound on a larger scale, facilitating its evaluation in various biological assays.

One of the key areas of research involving (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a central role in many diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have shown that azaspiro compounds can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms. The specific mechanism by which (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid exerts its anti-inflammatory effects is still under investigation but may involve interactions with key signaling pathways such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid has also shown promise as an antiviral agent. Viral infections pose significant health challenges globally, and there is a continuous need for new antiviral drugs with broad-spectrum activity and minimal toxicity. Research has indicated that azaspiro compounds can interfere with viral replication by targeting viral enzymes or host cell factors essential for viral entry and assembly. The unique structural features of (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid may provide a basis for developing potent antiviral agents against a variety of viral pathogens.

In the realm of cancer research, azaspiro compounds have been explored for their potential anticancer activities. Cancer is characterized by uncontrolled cell growth and resistance to apoptosis (programmed cell death). Compounds like (2R,4S)-5-(Prop-2-en-1-yloxy)carbonyl-5-azaspiro[3.5]nonane-2-carboxylic acid can induce apoptosis in cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis. Preclinical studies have demonstrated that these compounds can selectively target cancer cells while sparing normal cells, making them attractive candidates for further development as anticancer agents.

The pharmacokinetic properties of (2R,4S)-5-(Prop\-en\-1\-yloxy)carbonyl\-azaspiro\[3\.5\]nonane\-carboxylic acid are another important aspect of its evaluation as a potential therapeutic agent. Pharmacokinetic studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted in the body. This information is crucial for optimizing dosing regimens and predicting potential side effects. Early studies have shown that this compound exhibits favorable pharmacokinetic profiles in animal models, suggesting its potential for clinical translation.

To further validate the therapeutic potential of (2R,4S)-5-(Prop\-en\-1\-yloxy)carbonyl\-azaspiro\[3\.5\]nonane\-carboxylic acid, clinical trials are necessary to assess its safety and efficacy in human subjects. Preclinical data from animal models provide a strong foundation for advancing this compound into clinical trials. However, careful consideration must be given to factors such as dosing regimens, route of administration, and patient selection to ensure optimal outcomes.

In conclusion, (2R,4S)-5-(Prop\-en\-1\-yloxy)carbonyl\-azaspiro\[3\.5\]nonane\-carboxylic acid (CAS No\. 2680827\-94\-3) represents a promising compound with diverse biological activities and potential therapeutic applications\. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research\. As research progresses\-, it is likely that this compound will contribute significantly to the development of new therapeutic strategies for treating various diseases\.